Cas no 18166-37-5 (N-Hexyltriethoxysilane)

• Product Name: N-Hexyltriethoxysilane
• CAS No: 18166-37-5
• MF: C₁₂H₂₈O₃Si
• MW: 248.434425354004
• MDL: MFCD00087744
• CID: 50972
• PubChem ID: 87558276
• Update Time: 2025-05-22

N-Hexyltriethoxysilane Chemical and Physical Properties

Names and Identifiers

• Triethoxy(hexyl)silane
• Hexyltriethoxysilane
• N-HEXYLTRIETHOXYSILANE
• Triaethoxy-hexyl-silan
• Triethoxyhexylsilane
• SCHEMBL35784
• DTXSID40885015
• FT-0604975
• hexyl triethoxysilane
• AKOS015839662
• H1158
• Silane, triethoxyhexyl-
• C12H28O3Si
• 18166-37-5
• MFCD00087744
• 158808-35-6
• S09950
• DTXCID401024427
• WUMSTCDLAYQDNO-UHFFFAOYSA-N
• N-Hexyltriethoxysilane

• MDL： MFCD00087744
• Inchi： 1S/C12H28O3Si/c1-5-9-10-11-12-16(13-6-2,14-7-3)15-8-4/h5-12H2,1-4H3
• InChI Key： WUMSTCDLAYQDNO-UHFFFAOYSA-N
• SMILES： [Si](CCCCCC)(OCC)(OCC)OCC
• BRN： 1757895

Computed Properties

• Exact Mass: 248.18100
• Monoisotopic Mass: 248.181
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Uncertain
• Density: 0.86
• Melting Point: <-40°C
• Boiling Point: 115 °C
• Flash Point: 95°C
• Refractive Index: 1.408
• PSA: 27.69000
• LogP: 3.61510
• Solubility: Uncertain
• Sensitiveness: Moisture Sensitive

N-Hexyltriethoxysilane Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazard Category Code： 36/37/38-36/38
• Safety Instruction： S26-S36/37/39
• TSCA：No
• Storage Condition：Argon filled storage
• Safety Term：S26;S36
• Risk Phrases：R36/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkoxysilanes
• Other Chemical Reagents Organic Metal Reagents
• Material Chemicals Electrical Materials

Additional information on N-Hexyltriethoxysilane

N-Hexyltriethoxysilane (CAS No. 18166-37-5): A Versatile Silane Coupling Agent for Modern Applications

N-Hexyltriethoxysilane (CAS No. 18166-37-5) is a highly specialized organosilane compound that has gained significant attention in various industrial and research applications. As a member of the triethoxysilane family, this compound is renowned for its unique ability to act as a coupling agent, bridging the gap between organic and inorganic materials. The growing demand for advanced materials in sectors like coatings, adhesives, and composites has propelled N-Hexyltriethoxysilane into the spotlight, making it a subject of intense research and commercial interest.

One of the most compelling aspects of N-Hexyltriethoxysilane is its molecular structure, which features a hexyl group attached to a triethoxysilane moiety. This configuration allows the compound to exhibit excellent hydrophobicity and compatibility with both organic polymers and inorganic substrates. Researchers and engineers often search for "N-Hexyltriethoxysilane uses" or "18166-37-5 applications" to explore its potential in enhancing material performance. Recent studies have highlighted its role in improving the durability of water-resistant coatings and the mechanical properties of fiber-reinforced composites, aligning with the global trend toward sustainable and high-performance materials.

The synthesis and handling of N-Hexyltriethoxysilane require precise control to ensure optimal performance. When users inquire about "N-Hexyltriethoxysilane synthesis" or "CAS 18166-37-5 properties," they often seek details on its hydrolysis and condensation behavior. These reactions are critical for its function as a surface modifier, enabling strong bonds between dissimilar materials. The compound's ethoxy groups react with moisture to form silanol groups, which subsequently condense to create a stable siloxane network. This mechanism is particularly valuable in applications such as glass treatment and nanomaterial functionalization, where surface adhesion and stability are paramount.

In the realm of advanced materials, N-Hexyltriethoxysilane has emerged as a key player in the development of self-cleaning surfaces and anti-corrosive coatings. These applications resonate with current consumer demands for low-maintenance and environmentally friendly products. Searches for "N-Hexyltriethoxysilane in coatings" or "18166-37-5 for hydrophobic surfaces" reflect this trend. The compound's ability to impart water repellency and chemical resistance makes it indispensable in industries ranging from automotive to construction, where longevity and performance are critical.

Another area where N-Hexyltriethoxysilane excels is in the field of adhesives and sealants. Its role as a primer or additive enhances the bonding strength and environmental stability of these products. Professionals often search for "N-Hexyltriethoxysilane adhesive applications" or "CAS 18166-37-5 in sealants" to understand its impact on product performance. The compound's compatibility with a wide range of substrates, including metals, plastics, and ceramics, makes it a versatile choice for formulations requiring robust adhesion under challenging conditions.

The market for N-Hexyltriethoxysilane is also influenced by the growing emphasis on green chemistry and sustainable manufacturing. As industries seek alternatives to traditional, less environmentally friendly materials, the demand for silane coupling agents like N-Hexyltriethoxysilane is expected to rise. Queries such as "eco-friendly silane coupling agents" or "sustainable uses of 18166-37-5" underscore this shift. The compound's ability to reduce the need for hazardous additives while improving material performance aligns perfectly with these sustainability goals.

In conclusion, N-Hexyltriethoxysilane (CAS No. 18166-37-5) stands as a testament to the innovation and versatility of organosilane chemistry. Its applications span multiple high-growth industries, driven by the need for advanced materials that offer superior performance and environmental benefits. Whether in coatings, adhesives, or composites, this compound continues to unlock new possibilities, making it a focal point for researchers and industry professionals alike. As technology evolves, the role of N-Hexyltriethoxysilane is poised to expand, further solidifying its position as a critical component in modern material science.